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Compound Name: d
aci

cat. No.: B1330899

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(4-Hydroxyphenoxy)benzoic
acid, a molecule of interest in materials science and potentially in pharmaceutical
development. This document details its physicochemical properties, outlines a probable
synthesis methodology, and explores its primary application in the formulation of advanced
polymers. While direct biological data on the compound is limited, this guide also touches upon
the known biological activities of its parent compound, 4-hydroxybenzoic acid, to provide a
broader context for future research.

Introduction

4-(4-Hydroxyphenoxy)benzoic acid is an aromatic carboxylic acid characterized by a
phenoxy linkage between a hydroquinone and a benzoic acid moiety. Its rigid structure and the
presence of functional groups at both ends of the molecule make it a valuable monomer for the
synthesis of high-performance polymers, particularly liquid crystal polymers (LCPs). While its
historical discovery is not prominently documented, its synthesis logically follows from
established chemical reactions like the Ullmann condensation. This guide aims to consolidate
the available technical information on this compound to support its application in research and
development.
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Physicochemical Properties

A summary of the key physicochemical properties of 4-(4-Hydroxyphenoxy)benzoic acid is
presented in the table below. These properties are crucial for understanding its behavior in
various chemical and physical processes.

Property Value Reference
Molecular Formula C13H1004 [1]
Molecular Weight 230.22 g/mol [1]
Melting Point 196 °C [1]
Boiling Point 427.8 £ 30.0 °C at 760 mmHg [1]
Physical Form Solid [1]
Purity =>98% [1]
Storage Temperature 4°C, under nitrogen [1]

Synthesis and Experimental Protocols

The synthesis of 4-(4-Hydroxyphenoxy)benzoic acid is not widely detailed in readily available
literature. However, based on the synthesis of analogous diaryl ethers, the Ullmann
condensation is a highly probable and effective method. This reaction involves the copper-
catalyzed coupling of an aryl halide with a phenol.

Proposed Synthesis Workflow: Ullmann Condensation

A likely synthetic route involves the reaction of a salt of 4-bromobenzoic acid with hydroquinone
in the presence of a copper catalyst. Protecting groups may be necessary for the hydroxyl and
carboxyl groups to prevent side reactions.
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Reactants

Hydroquinone 4-Bromobenzoic Acid

Ulimann
Condensation

Reaction Conditions

Y A4

Copper Catalyst (e.g., Cul) (High-boiling polar solvent (e.g., DMF, DMSO))

(4-(4-Hydroxyphenoxy)benzoic Acid)

Purification
(e.g., Recrystallization)
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: , Co-monomer
(4-(4-Hydroxyphenoxy)benzmc AC'd) ((e.g., another hydroxybenzoic acid))

(Liquid Crystal Polymer)
Melt Processing

(High-Performance Plastic Components)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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